Cas no 2680856-82-8 (5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid)

• Product Name: 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid
• CAS No: 2680856-82-8
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5651474
• PubChem ID: 165907801
• Update Time: 2025-06-08

5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid
• 2680856-82-8
• EN300-28271992

• Inchi： 1S/C8H11N3O3/c1-4-9-6(8(13)14)7(11(4)3)10-5(2)12/h1-3H3,(H,10,12)(H,13,14)
• InChI Key： PXBWOPYCBPWNDG-UHFFFAOYSA-N
• SMILES： OC(C1=C(NC(C)=O)N(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid

5-Acetamido-1,2-Dimethyl-1H-Imidazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid (CAS No. 2680856-82-8) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the imidazole family, which is widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by an imidazole ring system with specific substituents: an acetamido group at position 5 and methyl groups at positions 1 and 2. Additionally, a carboxylic acid group is present at position 4, which contributes to its unique chemical properties.

Imidazole derivatives have been extensively studied due to their ability to form stable complexes with metal ions, making them valuable in coordination chemistry. The presence of the acetamido group in this compound enhances its ability to act as a ligand, facilitating interactions with transition metals. Recent studies have highlighted the potential of such compounds in catalytic applications, particularly in asymmetric catalysis and organometallic synthesis. For instance, researchers have demonstrated that 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid can serve as an efficient ligand for palladium catalysts in cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

The carboxylic acid group at position 4 plays a crucial role in determining the compound's solubility and reactivity. This functional group allows for the formation of salts with various cations, which can significantly influence the compound's physical properties. Furthermore, the carboxylic acid group can participate in hydrogen bonding, enhancing the compound's ability to act as a chelating agent. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various metal ions, providing insights into its potential applications in drug delivery systems and sensor technologies.

One of the most promising areas of research involving 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid is its application in medicinal chemistry. The compound has been investigated as a potential lead molecule for anti-inflammatory and antiviral agents. Its ability to modulate inflammatory pathways has been demonstrated in vitro, suggesting its potential as a therapeutic agent for conditions such as arthritis and neuroinflammation. Additionally, studies have shown that this compound exhibits antiviral activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings underscore its potential as a component in antiviral drug formulations.

The synthesis of 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of an imidazole derivative followed by functionalization with the desired substituents. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and greater control over stereochemistry. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product purity. Such innovations are critical for scaling up production to meet growing demand from both academic and industrial sectors.

In terms of applications beyond medicine and catalysis, imidazole derivatives like this compound are also being explored for their role in materials science. Their ability to form stable metal complexes makes them ideal candidates for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis and sensing. Recent research has focused on incorporating 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid into MOF structures to enhance their stability and functionality under diverse environmental conditions.

From an environmental perspective, understanding the degradation pathways of 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. However, further research is needed to evaluate its biodegradability under natural conditions and its potential toxicity to aquatic organisms.

In conclusion, 5-acetamido-1,2-dimethyl-1H-imidazole-4-carboxylic acid (CAS No. 2680856-82-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in pharmaceuticals, catalysis, materials science, and beyond. As research continues to uncover new insights into its behavior and potential uses